Cas no 1987078-38-5 (3-Morpholin-4-yl-5-(trifluoromethyl)pyridine-2-carboxylic acid;hydrochloride)

• Product Name: 3-Morpholin-4-yl-5-(trifluoromethyl)pyridine-2-carboxylic acid;hydrochloride
• CAS No: 1987078-38-5
• MF: C₁₁H₁₂ClF₃N₂O₃
• MW: 312.672792434692
• MDL: MFCD28977426
• CID: 4710230
• Update Time: 2025-05-23

3-Morpholin-4-yl-5-(trifluoromethyl)pyridine-2-carboxylic acid;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-Morpholino-5-(trifluoromethyl)pyridine-2-carboxylic acid hydrochloride
• 3-Morpholin-4-yl-5-(trifluoromethyl)pyridine-2-carboxylic acid;hydrochloride

• MDL： MFCD28977426
• Inchi： 1S/C11H11F3N2O3.ClH/c12-11(13,14)7-5-8(9(10(17)18)15-6-7)16-1-3-19-4-2-16;/h5-6H,1-4H2,(H,17,18);1H
• InChI Key： BIQFRNCUEGADDC-UHFFFAOYSA-N
• SMILES： Cl.FC(C1=CN=C(C(=O)O)C(=C1)N1CCOCC1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 332
• Topological Polar Surface Area: 62.7

Additional information on 3-Morpholin-4-yl-5-(trifluoromethyl)pyridine-2-carboxylic acid;hydrochloride

3-Morpholin-4-yl-5-(trifluoromethyl)pyridine-2-carboxylic acid hydrochloride: A Comprehensive Overview

The compound with CAS No. 1987078-38-5, known as 3-Morpholin-4-yl-5-(trifluoromethyl)pyridine-2-carboxylic acid hydrochloride, is a highly specialized organic compound with significant applications in the pharmaceutical and chemical industries. This compound is characterized by its unique chemical structure, which includes a pyridine ring substituted with a morpholine group at the 3-position and a trifluoromethyl group at the 5-position, along with a carboxylic acid group at the 2-position. The hydrochloride salt form further enhances its stability and solubility properties, making it an ideal candidate for various research and development purposes.

Recent advancements in medicinal chemistry have highlighted the potential of 3-Morpholin-4-yl-5-(trifluoromethyl)pyridine-2-carboxylic acid hydrochloride as a promising lead compound in drug discovery. Its structure exhibits a high degree of versatility, allowing it to interact with various biological targets. For instance, studies have shown that this compound demonstrates potent inhibitory activity against certain kinases, which are critical in the progression of diseases such as cancer and inflammatory disorders. The presence of the trifluoromethyl group imparts enhanced lipophilicity, while the morpholine moiety contributes to hydrogen bonding capabilities, both of which are essential for optimizing pharmacokinetic profiles.

One of the most notable aspects of 3-Morpholin-4-yl-5-(trifluoromethyl)pyridine-2-carboxylic acid hydrochloride is its role in the development of novel therapeutic agents. Researchers have leveraged its structural features to design analogs with improved bioavailability and efficacy. For example, modifications to the morpholine ring have been explored to enhance selectivity for specific molecular targets. Additionally, the trifluoromethyl group has been utilized to modulate the compound's metabolic stability, reducing the likelihood of premature degradation within biological systems.

The synthesis of 3-Morpholin-4-yl-5-(trifluoromethyl)pyridine-2-carboxylic acid hydrochloride involves a series of intricate chemical reactions that require precise control over reaction conditions. Key steps include the formation of the pyridine ring through cyclization reactions, followed by selective substitution at specific positions to introduce the morpholine and trifluoromethyl groups. The final step involves protonation of the carboxylic acid group to form the hydrochloride salt, ensuring optimal solubility and stability for downstream applications.

From an analytical standpoint, this compound has been extensively studied using advanced spectroscopic techniques such as NMR and mass spectrometry. These studies have provided valuable insights into its conformational dynamics and intermolecular interactions, further aiding in its optimization for therapeutic use. Furthermore, computational modeling approaches have been employed to predict its binding affinities to various protein targets, enabling researchers to fine-tune its structure for enhanced efficacy.

In conclusion, 3-Morpholin-4-y1l5-(trifluoromethyl)pyridine-2-carboxylic acid hydrochloride represents a cutting-edge compound with immense potential in drug discovery and development. Its unique chemical structure, combined with recent advancements in synthetic and analytical techniques, positions it as a key player in addressing unmet medical needs across diverse therapeutic areas. As research continues to uncover new applications for this compound, its role in advancing healthcare solutions is expected to grow significantly.